molecular formula C16H14FN3O B2362171 (3S)-3-amino-5-(3-fluorophenyl)-9-methyl-2,3-dihydro-1H-1,4-benzodiazepin-2-one CAS No. 1584139-96-7

(3S)-3-amino-5-(3-fluorophenyl)-9-methyl-2,3-dihydro-1H-1,4-benzodiazepin-2-one

Cat. No. B2362171
CAS RN: 1584139-96-7
M. Wt: 283.306
InChI Key: BUQNBZIOQDZGEO-HNNXBMFYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(3S)-3-amino-5-(3-fluorophenyl)-9-methyl-2,3-dihydro-1H-1,4-benzodiazepin-2-one is a benzodiazepine derivative that has gained significant attention in scientific research. This compound has been synthesized using various methods and has shown promising results in the field of medicinal chemistry.

Scientific Research Applications

Gamma-Secretase Inhibitors for Alzheimer's Disease

  • Research has shown that benzodiazepine derivatives, such as those closely related to your compound of interest, have been designed as potent gamma-secretase inhibitors, potentially useful in the treatment of Alzheimer's disease. An example of this is a compound with excellent in vitro potency and its use in radioligand binding assays (Churcher et al., 2003).

Synthesis and Structural Analysis

  • The synthesis and structural analysis of benzodiazepine derivatives, including those with fluorophenyl groups, have been documented. This includes studies on their crystalline structures and conformational properties (Peeters et al., 1997).

Anticonvulsant Properties

  • Certain benzodiazepine derivatives have been identified as anticonvulsants, acting as antagonists to the AMPA receptor. These compounds have shown promising results in various anticonvulsant tests, suggesting their potential in treating seizures (Chimirri et al., 1998).

Radioisotope Labeling for Metabolic Studies

  • Benzodiazepine derivatives have been labeled with carbon-14 for metabolic studies. This includes the synthesis of fludiazepam labeled for studying its distribution and metabolism (Nakatsuka et al., 1977).

properties

IUPAC Name

(3S)-3-amino-5-(3-fluorophenyl)-9-methyl-1,3-dihydro-1,4-benzodiazepin-2-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H14FN3O/c1-9-4-2-7-12-13(9)20-16(21)15(18)19-14(12)10-5-3-6-11(17)8-10/h2-8,15H,18H2,1H3,(H,20,21)/t15-/m0/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BUQNBZIOQDZGEO-HNNXBMFYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C2C(=CC=C1)C(=NC(C(=O)N2)N)C3=CC(=CC=C3)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=C2C(=CC=C1)C(=N[C@@H](C(=O)N2)N)C3=CC(=CC=C3)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H14FN3O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

283.30 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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